Cas no 1805417-52-0 (Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate)

• Product Name: Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate
• CAS No: 1805417-52-0
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 4977060
• Update Time: 2025-11-01

Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-2-fluoro-3-hydroxybenzoate
• Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate

• Inchi： 1S/C9H8BrFO3/c1-2-14-9(13)6-3-5(10)4-7(12)8(6)11/h3-4,12H,2H2,1H3
• InChI Key： OMTXTEYVXNBVRX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OCC)C=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate

Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate (CAS No. 1805417-52-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate, identified by its CAS number 1805417-52-0, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, featuring a benzoate core with bromine and fluorine substituents, has garnered attention due to its versatile reactivity and potential applications in drug development. The presence of both hydroxyl and ester functional groups makes it a valuable building block for constructing more complex molecular architectures.

The benzoate moiety is well-known for its role in the synthesis of various therapeutic agents, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The introduction of bromine and fluorine at specific positions on the benzene ring enhances the compound's electronic properties, influencing its interactions with biological targets. These modifications are particularly relevant in the design of selective inhibitors and modulators, which are crucial for modern medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate in constructing heterocyclic compounds. Heterocycles are integral to many pharmacophores, and the ability to introduce fluorinated and brominated derivatives into these structures can significantly alter their pharmacological profiles. For instance, fluorine atoms are known to improve metabolic stability and binding affinity, while bromine can serve as a handle for further functionalization via cross-coupling reactions.

In the context of drug discovery, the compound's hydroxyl group provides a site for etherification or sulfation, enabling the creation of prodrugs or conjugates that enhance bioavailability or target specificity. The ester group, on the other hand, can be hydrolyzed to yield a carboxylic acid, which is a common pharmacophore in many active pharmaceutical ingredients (APIs). These transformations underscore the compound's flexibility as a synthetic intermediate.

The role of halogenated benzoates in medicinal chemistry has been extensively studied, particularly in the development of anticancer agents. The electron-withdrawing nature of fluorine and bromine enhances the electrophilicity of adjacent positions on the benzene ring, facilitating nucleophilic aromatic substitution reactions. This property has been leveraged in designing kinase inhibitors and other targeted therapies that require precise molecular recognition.

Moreover, the growing interest in fluorinated compounds stems from their unique physicochemical properties, which include improved lipophilicity and reduced susceptibility to enzymatic degradation. These characteristics are particularly advantageous in oral formulations where bioavailability is a critical factor. The synthesis of Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate exemplifies how strategic functionalization can yield derivatives with enhanced pharmacokinetic profiles.

Recent studies have also explored the use of this compound in the development of antimicrobial agents. The combination of hydroxyl and halogen substituents on the benzoate scaffold can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such applications are particularly relevant in addressing rising concerns about antibiotic resistance, where novel chemical entities are urgently needed.

The versatility of Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate extends to its use as a precursor in materials science. For instance, fluorinated benzoates have been employed in the synthesis of liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. This dual utility highlights the compound's significance beyond traditional pharmaceutical applications.

In conclusion, Ethyl 5-bromo-2-fluoro-3-hydroxybenzoate (CAS No. 1805417-52-0) represents a valuable intermediate with broad applications across multiple disciplines. Its structural features enable diverse synthetic transformations, making it indispensable in drug discovery and materials science. As research continues to uncover new methodologies for functionalizing aromatic rings, compounds like this will undoubtedly play an increasingly pivotal role in shaping future therapeutic strategies.